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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanol

Cat. No.: B050070

For Researchers, Scientists, and Drug Development Professionals

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is a versatile and robust protecting group for
hydroxyl functionalities, widely employed in complex organic synthesis. Derived from 2-
(trimethylsilyl)ethanol (TMSE), the SEM ether offers a distinct stability profile, rendering it an
invaluable tool in multistep synthetic campaigns, particularly in the synthesis of natural products
and active pharmaceutical ingredients.[1][2] This document provides detailed application notes,
experimental protocols, and a summary of its stability and orthogonality.

The SEM group is known for its stability under a wide range of conditions including basic,
reductive, and oxidative environments, as well as in the presence of many organometallic
reagents.[2] It is generally more robust than other acetal-based protecting groups like
methoxymethyl (MOM) and tetrahydropyranyl (THP) ethers under acidic conditions.[3]
However, it can be readily and selectively cleaved under specific fluoride-mediated or acidic
conditions.[1][2]

Protection of Hydroxyl Groups

The protection of an alcohol as its SEM ether is typically achieved by reacting the alcohol with
2-(trimethylsilyl)ethoxymethyl chloride (SEM-CI) in the presence of a base. The choice of base
and solvent can be adapted to the substrate's reactivity and solubility.
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Stability Profile of SEM Protecting Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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